Cas no 1638760-45-8 (5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid)

• Product Name: 5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid
• CAS No: 1638760-45-8
• MF: C₈H₆IN₃O₂
• MW: 303.056613445282
• CID: 4612097
• Update Time: 2025-10-29

5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid
• 5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid

• Inchi： 1S/C8H6IN3O2/c1-12-3-5(9)4-2-10-6(8(13)14)11-7(4)12/h2-3H,1H3,(H,13,14)
• InChI Key： XVJQTBVWLVPNEY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C2C(I)=CN(C)C2=N1

Additional information on 5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid

Comprehensive Overview of 5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid (CAS No. 1638760-45-8)

5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid (CAS No. 1638760-45-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of an iodine substituent at the 5-position and a carboxylic acid group at the 2-position makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for pyrrolopyrimidine derivatives has surged, driven by their potential applications in targeting kinase inhibitors and anticancer agents. Researchers are particularly interested in 5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid due to its ability to serve as a building block for small molecule therapeutics. Its structural motif is frequently explored in the design of compounds that modulate protein-protein interactions and enzyme activity, which are critical in treating diseases like cancer and inflammatory disorders.

The synthesis of 5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid typically involves multi-step organic reactions, including iodination and carboxylation of the pyrrolopyrimidine core. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes efficiency and sustainability in chemical synthesis.

From a pharmacokinetic perspective, the iodine atom in 5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid enhances its binding affinity to biological targets, while the carboxylic acid group improves solubility and bioavailability. These features make it a promising candidate for further optimization in medicinal chemistry. Additionally, its compatibility with click chemistry and bioconjugation techniques opens doors for applications in diagnostic imaging and targeted drug delivery.

The compound’s relevance extends to computational chemistry and molecular modeling, where it is used to study ligand-receptor interactions. With the rise of AI-driven drug discovery, datasets containing 5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid are increasingly utilized to train algorithms for predicting drug-likeness and ADMET properties. This intersection of chemistry and artificial intelligence highlights its importance in modern research.

In summary, 5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid (CAS No. 1638760-45-8) is a multifaceted compound with broad applications in drug development, biochemical research, and computational studies. Its unique structure and functional groups position it as a valuable tool for scientists exploring next-generation therapeutics and innovative chemical methodologies.